Cas no 2287270-66-8 (7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole)
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 2287270-66-8
- 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole
- EN300-6750660
-
- Inchi: 1S/C11H14BrN3O/c1-8(16-2)6-7-15-11-9(12)4-3-5-10(11)13-14-15/h3-5,8H,6-7H2,1-2H3
- InChI Key: LTHFWMIWANDSTB-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1N(CCC(C)OC)N=N2
Computed Properties
- Exact Mass: 283.03202g/mol
- Monoisotopic Mass: 283.03202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 39.9Ų
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6750660-0.05g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 0.05g |
$792.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-0.1g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 0.1g |
$829.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-0.25g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 0.25g |
$867.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-0.5g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 0.5g |
$905.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-1.0g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 1g |
$943.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-2.5g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 2.5g |
$1848.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-5.0g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 5g |
$2732.0 | 2023-05-25 | ||
| Enamine | EN300-6750660-10.0g |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole |
2287270-66-8 | 10g |
$4052.0 | 2023-05-25 |
7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole
7-Bromo-1-(3-Methoxybutyl)-1H-1,2,3-Benzotriazole: A Comprehensive Overview of Its Properties and Applications
7-Bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287270-66-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a benzotriazole core with a bromo and methoxybutyl substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, corrosion inhibition, and advanced material synthesis.
The molecular structure of 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole combines the electron-rich benzotriazole moiety with a bromine atom at the 7-position and a 3-methoxybutyl group at the nitrogen. This combination imparts distinct reactivity patterns, making it a versatile intermediate in organic synthesis. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in pharmaceutical research.
In recent years, the demand for benzotriazole derivatives like 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole has surged due to their role in developing new therapeutic agents. The compound's ability to act as a pharmacophore or a building block in drug design has made it particularly relevant in addressing contemporary health challenges, such as antimicrobial resistance and targeted cancer therapies. Its structural features align well with modern drug discovery trends, including fragment-based drug design and combinatorial chemistry.
Beyond pharmaceuticals, 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole finds applications in material science, particularly in the development of advanced polymers and coatings. The benzotriazole core is known for its UV-absorbing properties, making derivatives like this compound valuable additives in light-stabilizing materials. This characteristic is especially pertinent given the growing focus on sustainable materials and the need for products with enhanced durability against environmental degradation.
The synthesis of 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole typically involves multi-step organic reactions, starting from commercially available benzotriazole precursors. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing waste and improving yields. These developments are crucial as the chemical industry moves toward more sustainable practices, a topic that resonates strongly with current environmental concerns and regulatory pressures.
Analytical characterization of 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, which are critical for research and industrial applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various scientific studies and commercial applications.
The market for benzotriazole derivatives continues to expand, with 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole representing a niche but growing segment. Pharmaceutical companies and research institutions are the primary consumers, utilizing the compound as a key intermediate in their synthetic programs. The compound's commercial availability from specialized chemical suppliers has made it more accessible to researchers worldwide, further driving its adoption in diverse applications.
From a regulatory perspective, 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole is generally regarded as safe for research and industrial use when handled according to standard laboratory protocols. Its non-hazardous nature under normal conditions makes it preferable to more reactive intermediates, aligning with the chemical industry's increasing emphasis on safety and environmental responsibility.
Future research directions for 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole may explore its potential in emerging fields such as organic electronics or as a ligand in catalytic systems. The compound's structural versatility offers numerous possibilities for modification and application in cutting-edge technologies. As scientific understanding of benzotriazole chemistry deepens, new uses for this and related compounds are likely to emerge, potentially opening up novel avenues in both academic and industrial settings.
In conclusion, 7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287270-66-8) represents an important chemical entity with wide-ranging applications across multiple scientific disciplines. Its unique combination of structural features and chemical properties makes it a valuable tool for researchers and a promising candidate for various technological applications. As the demand for specialized organic compounds grows, this benzotriazole derivative is poised to play an increasingly significant role in scientific advancement and industrial innovation.
2287270-66-8 (7-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)